Cas no 500779-37-3 (methyl 1-oxo-1H-isothiochromene-3-carboxylate)

Methyl 1-oxo-1H-isothiochromene-3-carboxylate is a heterocyclic compound featuring a fused isothiochromene ring system with a carboxylate ester at the 3-position and a ketone group at the 1-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or heterocyclic derivatives. The ester group enhances solubility in organic solvents, facilitating downstream reactions, while the conjugated system may contribute to unique electronic properties. Its well-defined molecular framework allows for precise modifications, supporting applications in medicinal chemistry and materials science. The compound is typically handled under standard laboratory conditions, ensuring stability during storage and use.

methyl 1-oxo-1H-isothiochromene-3-carboxylate structure

500779-37-3 structure

Product Name:methyl 1-oxo-1H-isothiochromene-3-carboxylate

CAS No:500779-37-3

MF:C₁₁H₈O₃S

MW:220.244421958923

CID:4005883

PubChem ID:345568

Update Time:2025-06-08

methyl 1-oxo-1H-isothiochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzothiopyran-3-carboxylic acid, 1-oxo-, methyl ester
- methyl 1-oxo-1H-isothiochromene-3-carboxylate
- MLS000085563
- NSC403269
- F1470-0040
- HMS2163L14
- AKOS002183724
- CHEBI:107906
- CHEMBL1604364
- NSC-403269
- SMR000020498
- 500779-37-3
- Q27186250
- IFLab1_005886
- HMS1428L12
- CCG-25169
- HMS3314C21
- STL515125
- methyl 1-oxoisothiochromene-3-carboxylate
- 1-oxo-2-benzothiopyran-3-carboxylic acid methyl ester
- AP-906/42288221
- IDI1_011289
- AB00413244-03
- Inchi： 1S/C11H8O3S/c1-14-10(12)9-6-7-4-2-3-5-8(7)11(13)15-9/h2-6H,1H3
- InChI Key： LXCBRCMMHXRQIR-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2C=C1C(=O)OC)=O

Computed Properties

Exact Mass: 220.01941529g/mol
Monoisotopic Mass: 220.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 68.7Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1470-0040-2μmol	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1470-0040-5μmol	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1470-0040-10μmol	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1470-0040-20μmol	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1470-0040-1mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1470-0040-2mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1470-0040-3mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1470-0040-4mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1470-0040-5mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1470-0040-10mg	methyl 1-oxo-1H-isothiochromene-3-carboxylate	500779-37-3	90%+	10mg	$79.0	2023-05-17